(2S)-2-(3-Ethyloxetan-3-yl)propan-1-ol

• IUPAC Name: (2S)-2-(3-ethyloxetan-3-yl)propan-1-ol
• InChI: InChI=1S/C8H16O2/c1-3-8(5-10-6-8)7(2)4-9/h7,9H,3-6H2,1-2H3/t7-/m1/s1
• InChI Key: SKUFJSDDUHFVIJ-SSDOTTSWSA-N
• Canonical SMILES: CCC1(COC1)C(C)CO
• Isomeric SMILES: CCC1(COC1)[C@H](C)CO
• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol

Description

(2S)-2-(3-Ethyloxetan-3-yl)propan-1-ol is an organic compound that belongs to the class of alcohols. It is also known as ethyloxetanol or 3-ethyloxetane-3-propanol. This compound has been synthesized using various methods and has found applications in scientific research.

Mechanism of Action

The mechanism of action of (2S)-2-(3-Ethyloxetan-3-yl)propan-1-ol is not fully understood. However, it is believed to act as a chiral auxiliary in various reactions. It can also act as a ligand in the preparation of metal complexes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been reported to have low toxicity and is not expected to have significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the advantages of using (2S)-2-(3-Ethyloxetan-3-yl)propan-1-ol in lab experiments is its ability to act as a chiral auxiliary in various reactions. It can also act as a ligand in the preparation of metal complexes. However, one of the limitations is that it is not readily available and requires specialized synthesis methods.

Future Directions

There are several future directions for the use of (2S)-2-(3-Ethyloxetan-3-yl)propan-1-ol in scientific research. One direction is the synthesis of new compounds using this compound as a chiral auxiliary. Another direction is the development of new metal complexes using this compound as a ligand. Additionally, further studies are needed to better understand the mechanism of action and potential biochemical and physiological effects of this compound.
Conclusion:
This compound is an organic compound that has found applications in scientific research. It can be synthesized using different methods and has been used as a chiral auxiliary and ligand in various reactions. Although its mechanism of action and potential biochemical and physiological effects are not fully understood, it has been reported to have low toxicity and is not expected to have significant adverse effects on human health. There are several future directions for the use of this compound in scientific research, including the synthesis of new compounds and the development of new metal complexes.

Synthesis Methods

(2S)-2-(3-Ethyloxetan-3-yl)propan-1-ol can be synthesized using different methods. One of the methods involves the reaction of ethylene oxide with 1,2-propanediol in the presence of a catalyst such as potassium hydroxide. The product obtained is then treated with sodium hydride and ethyl iodide to form this compound. Another method involves the reaction of ethylene oxide with 1,3-propanediol in the presence of a catalyst such as zinc borohydride. The product obtained is then treated with sodium hydride and ethyl iodide to form this compound.

Scientific Research Applications

(2S)-2-(3-Ethyloxetan-3-yl)propan-1-ol has been used in various scientific research studies. It has been used as a chiral auxiliary in the synthesis of various compounds such as β-lactams and amino acids. It has also been used as a building block in the synthesis of natural products such as (+)-epi-iso-lycopodine and (+)-epi-lycopodine. In addition, it has been used as a ligand in the preparation of metal complexes.